Theophylline-13C2d6
Theophylline-13C2d6
Brand Name:
Vulcanchem
CAS No.:
1782458-84-7
VCID:
VC0041082
InChI:
InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i1+1D3,2+1D3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC=N2
Molecular Formula:
C7H8N4O2
Molecular Weight:
188.188
Theophylline-13C2d6
CAS No.: 1782458-84-7
Cat. No.: VC0041082
Molecular Formula: C7H8N4O2
Molecular Weight: 188.188
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1782458-84-7 |
|---|---|
| Molecular Formula | C7H8N4O2 |
| Molecular Weight | 188.188 |
| IUPAC Name | 1,3-bis(trideuteriomethyl)-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i1+1D3,2+1D3 |
| Standard InChI Key | ZFXYFBGIUFBOJW-KLFIIISESA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
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